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Compound of Interest

Compound Name: Lithium laurate

Cat. No.: B076421

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides essential, immediate safety and

logistical information for the handling of Lithium laurate (also known as Lithium dodecanoate),
including operational and disposal plans.

Chemical Identity:

Identifier

Value

Chemical Name

Lithium laurate

Synonyms Lithium dodecanoate
CAS Number 14622-13-0
Molecular Formula C12H23Li02[1]
Molecular Weight 206.25 g/mol

Physical and Chemical Properties:
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Property Value
Appearance Colorless (white) solid[2]
Melting Point 229.8 °C (445.6 °F; 502.9 K)[2]

Slightly soluble in water, ethanol, and diethyl

Solubility ther[2]
ether

Density 0.87 g/cm?3[2]

Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for Lithium laurate is not readily available, data from
analogous compounds (other lithium salts of fatty acids) suggests the following potential
hazards and necessary precautions.

Potential Hazards:

Acute Oral Toxicity: Harmful if swallowed.

o Skin Irritation: May cause skin irritation.

o Eye Irritation: May cause serious eye irritation or damage.[3]

» Respiratory Irritation: May cause respiratory tract irritation if inhaled as dust.

o Chronic Effects: Chronic exposure to lithium compounds may have adverse effects on the
central nervous system and kidneys.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat, long pants, and closed-toe shoes. For
Skin and Body Protection larger quantities or where splashing is possible,

consider an apron or coveralls.

If handling fine powders or in a poorly ventilated
Respiratory Protection area, use a NIOSH-approved respirator with a

particulate filter.

Safe Handling and Storage Procedures

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
powders to minimize dust generation.

e Avoid contact with skin and eyes.[4]

» Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling.

o Ground equipment when transferring large quantities of powder to prevent static discharge.
Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][4]

o Keep away from incompatible materials such as strong oxidizing agents.[5]

Emergency Procedures

First Aid Measures:
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[3]

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water. If irritation persists,

seek medical attention.[3]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[3]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards: Decomposition products may include carbon monoxide and carbon
dioxide.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.

Accidental Release Measures:

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE. Avoid
breathing dust.

o Environmental Precautions: Prevent from entering drains, sewers, or waterways.
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o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,
and place it in a suitable, labeled container for disposal.

Disposal Plan

Dispose of Lithium laurate and any contaminated materials in accordance with all applicable
federal, state, and local regulations.

General Disposal Guidelines:

Waste material should be disposed of as hazardous waste.

Do not dispose of it in regular trash or down the drain.

Contact a licensed professional waste disposal service to dispose of this material.

Contaminated packaging should be treated as the product itself.

Experimental Workflow Visualization

The following diagram illustrates a standard workflow for the safe handling and disposal of
Lithium laurate in a laboratory setting.
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Safe Handling and Disposal Workflow for Lithium Laurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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